Cas no 1261644-69-2 (6-(Perfluorophenyl)nicotinaldehyde)

• Product Name: 6-(Perfluorophenyl)nicotinaldehyde
• CAS No: 1261644-69-2
• MF: C₁₂H₄F₅NO
• MW: 273.15828037262
• CID: 4800937
• Update Time: 2025-11-02

6-(Perfluorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Perfluorophenyl)nicotinaldehyde

• Inchi： 1S/C12H4F5NO/c13-8-7(6-2-1-5(4-19)3-18-6)9(14)11(16)12(17)10(8)15/h1-4H
• InChI Key： ICHMRTOXYFIVHF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC(C=O)=CN=1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(Perfluorophenyl)nicotinaldehyde

6-(Perfluorophenyl)nicotinaldehyde (CAS No. 1261644-69-2): A Versatile Fluorinated Building Block for Advanced Applications

In the realm of fluorinated organic compounds, 6-(Perfluorophenyl)nicotinaldehyde (CAS No. 1261644-69-2) stands out as a highly valuable chemical intermediate with diverse applications across pharmaceuticals, materials science, and specialty chemistry. This perfluorinated aromatic aldehyde combines the unique electronic properties of a perfluorophenyl group with the reactivity of a nicotinaldehyde moiety, making it an essential building block for researchers and industrial chemists alike.

The growing interest in fluorinated compounds stems from their remarkable stability, lipophilicity, and electronic characteristics. As scientists search for "high-performance fluorinated building blocks" or "specialty fluorinated aldehydes", 6-(Perfluorophenyl)nicotinaldehyde has emerged as a solution to numerous synthetic challenges. Its CAS 1261644-69-2 identifier has become increasingly prominent in patent literature and research publications, particularly in the development of advanced materials and bioactive molecules.

From a structural perspective, this compound features a perfluorophenyl ring attached to the 6-position of a nicotinaldehyde scaffold. This combination creates a molecule with unique electronic properties that answer the frequent search query: "how does fluorination affect aromatic aldehydes?" The strong electron-withdrawing nature of the perfluoroaryl group significantly influences the reactivity of the aldehyde functionality, making it particularly useful in nucleophilic aromatic substitution reactions and metal-catalyzed cross-coupling processes.

Recent advancements in pharmaceutical research have highlighted the importance of 6-(Perfluorophenyl)nicotinaldehyde CAS 1261644-69-2 as a precursor for fluorinated drug candidates. The compound's ability to serve as a "versatile fluorinated synthon" addresses the pharmaceutical industry's need for "metabolically stable bioactive compounds". Its applications extend to the development of kinase inhibitors, receptor modulators, and other targeted therapeutics where fluorine incorporation enhances both activity and pharmacokinetic properties.

In materials science, researchers investigating "fluorinated organic electronic materials" frequently utilize 6-(Perfluorophenyl)nicotinaldehyde as a key intermediate. The compound's perfluoroaromatic character contributes to enhanced electron affinity in organic semiconductors, while its aldehyde group provides a convenient handle for further functionalization. This dual functionality makes it invaluable for creating advanced OLED materials, organic photovoltaic components, and molecular sensors.

The synthesis and handling of CAS 1261644-69-2 require specialized knowledge, as evidenced by frequent searches for "safe handling of fluorinated aldehydes" and "stability of perfluorophenyl compounds". While the compound is stable under standard conditions, its perfluorinated nature demands appropriate laboratory practices. The growing body of literature on "green chemistry approaches to fluorinated compounds" includes several references to the sustainable production of 6-(Perfluorophenyl)nicotinaldehyde derivatives.

Market trends indicate increasing demand for high-purity 6-(Perfluorophenyl)nicotinaldehyde, particularly from the pharmaceutical and advanced materials sectors. Suppliers focusing on "custom fluorinated compounds" and "specialty chemical manufacturing" report growing interest in this specific CAS number 1261644-69-2. The compound's versatility in medicinal chemistry and materials research ensures its continued relevance in cutting-edge scientific applications.

Analytical characterization of 6-(Perfluorophenyl)nicotinaldehyde typically involves NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC analysis. Researchers often search for "characterization methods for fluorinated aromatics" and "analytical data for CAS 1261644-69-2", highlighting the need for comprehensive technical information about this compound. The distinct 19F NMR signature of the perfluorophenyl group serves as a valuable diagnostic tool in reaction monitoring.

Future research directions for 6-(Perfluorophenyl)nicotinaldehyde include exploration of its potential in click chemistry applications, development of novel fluorinated metal-organic frameworks (MOFs), and creation of fluorescent probes. The compound's unique combination of fluorine atoms and aldehyde functionality positions it as a key player in addressing current challenges in chemical biology and materials engineering.

For synthetic chemists working with fluorinated building blocks, understanding the reactivity patterns of CAS 1261644-69-2 is crucial. Common search queries like "reactivity of perfluorophenyl aldehydes" and "synthetic applications of 6-(Perfluorophenyl)nicotinaldehyde" reflect the scientific community's interest in harnessing this compound's full potential. Its applications span from catalysis to polymer chemistry, demonstrating remarkable versatility.

In conclusion, 6-(Perfluorophenyl)nicotinaldehyde (CAS No. 1261644-69-2) represents a prime example of how strategic fluorination can enhance the utility of organic compounds. As research into fluorine chemistry continues to expand, this specialty aldehyde will undoubtedly play an increasingly important role in developing next-generation pharmaceuticals, advanced materials, and functional chemicals. Its growing presence in scientific literature and patent applications confirms its status as a valuable tool for modern chemical innovation.